Cas no 708-16-7 (5-methoxyquinazolin-2-amine)

5-Methoxyquinazolin-2-amine is a quinazoline derivative characterized by a methoxy substituent at the 5-position and an amino group at the 2-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of kinase inhibitors and other biologically active molecules. Its structural features, including the electron-donating methoxy group and reactive amino functionality, enhance its utility in nucleophilic substitution and cross-coupling reactions. The compound exhibits favorable solubility in common organic solvents, facilitating its incorporation into complex synthetic pathways. Its stability under standard laboratory conditions makes it a reliable building block for medicinal chemistry and drug discovery applications.

5-methoxyquinazolin-2-amine structure

Product Name:5-methoxyquinazolin-2-amine

CAS No:708-16-7

MF:C₉H₉N₃O

MW:175.187261343002

MDL:MFCD20693958

CID:4655610

PubChem ID:21766676

Update Time:2025-10-23

5-methoxyquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-methoxyquinazoline
- 2-Quinazolinamine, 5-methoxy-
- 5-methoxyquinazolin-2-amine
- MDL： MFCD20693958
- Inchi： 1S/C9H9N3O/c1-13-8-4-2-3-7-6(8)5-11-9(10)12-7/h2-5H,1H3,(H2,10,11,12)
- InChI Key： CSAQZXLDYLTXHQ-UHFFFAOYSA-N
- SMILES： N1=C2C(C(OC)=CC=C2)=CN=C1N

Experimental Properties

Density: 1.3±0.0 g/cm3
Boiling Point: 403.3±0.0 °C at 760 mmHg
Flash Point: 197.7±0.0 °C
Vapor Pressure: 0.0±0.0 mmHg at 25°C

5-methoxyquinazolin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-methoxyquinazolin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D777858-1g	2-Amino-5-methoxyquinazoline	708-16-7	95%	1g	$715	2024-07-20
Enamine	EN300-1162553-1.0g	5-methoxyquinazolin-2-amine	708-16-7		1g	$0.0	2023-06-08
Enamine	EN300-1162553-50mg	5-methoxyquinazolin-2-amine	708-16-7		50mg	$827.0	2023-10-03
Enamine	EN300-1162553-100mg	5-methoxyquinazolin-2-amine	708-16-7		100mg	$867.0	2023-10-03
Enamine	EN300-1162553-250mg	5-methoxyquinazolin-2-amine	708-16-7		250mg	$906.0	2023-10-03
Enamine	EN300-1162553-500mg	5-methoxyquinazolin-2-amine	708-16-7		500mg	$946.0	2023-10-03
Enamine	EN300-1162553-1000mg	5-methoxyquinazolin-2-amine	708-16-7		1000mg	$986.0	2023-10-03
Enamine	EN300-1162553-2500mg	5-methoxyquinazolin-2-amine	708-16-7		2500mg	$1931.0	2023-10-03
Enamine	EN300-1162553-5000mg	5-methoxyquinazolin-2-amine	708-16-7		5000mg	$2858.0	2023-10-03
Enamine	EN300-1162553-10000mg	5-methoxyquinazolin-2-amine	708-16-7		10000mg	$4236.0	2023-10-03